![molecular formula I2Mg B077548 Magnesium iodide (MgI2) CAS No. 14332-62-8](/img/structure/B77548.png)
Magnesium iodide (MgI2)
Overview
Description
Magnesium iodide (MgI2) is an inorganic compound composed of magnesium and iodine. It is a white, crystalline solid that is soluble in water and has a variety of applications in scientific research. It is commonly used as a catalyst in organic synthesis, as a reagent in analytical chemistry, and as an intermediate in the production of pharmaceuticals. It has also been found to have potential applications in biochemistry and physiology.
Scientific Research Applications
Chemical Bonding and Magnesium(I) Compounds : The study of magnesium iodide in the context of magnesium(I) compounds reveals interesting aspects of chemical bonding. Magnesium(I) compounds with Mg-Mg bonds were produced through reductions of magnesium(II) iodide complexes, highlighting the unusual +1 oxidation state in group 2 metals and the potential for new types of chemical reactions (Green, Jones, & Stasch, 2007).
Orthopedic Implant Applications : Magnesium alloys, which may include magnesium iodide, are gaining attention in orthopedic applications. They offer advantages over traditional implant materials like stainless steel and titanium due to their biodegradability and biocompatibility. Research focuses on improving their mechanical and degradation performance for better biomedical outcomes (Radha & Sreekanth, 2017).
Synthesis of Tetrahydro-1,2-Oxazines : Magnesium iodide is shown to be an effective catalyst in the synthesis of tetrahydro-1,2-oxazines from nitrones and cyclopropanes. This indicates its potential in organic synthesis and pharmaceutical applications (Ganton & Kerr, 2004).
Battery Technology : Magnesium iodide plays a role in the development of high-power rechargeable magnesium/iodine batteries. Its involvement in the liquid–solid two-phase reaction pathway in these batteries offers promising prospects for higher energy density and better rate capability compared to traditional rechargeable magnesium batteries (Tian et al., 2017).
Biodegradable Magnesium Alloys : In the context of biodegradable magnesium alloys, magnesium iodide's role is investigated, especially in developing polymeric coatings to improve corrosion resistance and biocompatibility. This is crucial for safe biomedical deployments, such as in implantable devices (Li et al., 2018).
Corrosion Assessment of Magnesium Alloys : Understanding the corrosion behavior of magnesium alloys, possibly including magnesium iodide, is essential for their use in biodegradable implants. Various in vitro tests have been developed to assess biocorrosion rates and mechanisms, which is key to their successful medical application (Kirkland, Birbilis, & Staiger, 2012).
Graph Theory in Chemical Structures : Magnesium iodide's structure has been studied using edge weight-based entropy in molecular graph theory. This approach provides insights into the molecular properties and structural information of chemical networks, indicating its potential in medicinal chemistry and drug development (Alatawi et al., 2021).
Mechanism of Action
Target of Action
Magnesium iodide (MgI2) is an inorganic compound that primarily targets magnesium and iodide ions in the body . These ions play crucial roles in various physiological processes. Magnesium is a cofactor in over 300 enzyme systems, while iodide is essential for the synthesis of thyroid hormones .
Mode of Action
Magnesium iodide is a typical ionic halide, highly soluble in water . It dissociates into magnesium and iodide ions in solution. The magnesium ions can interact with enzymes and other biological molecules, while the iodide ions can be taken up by the thyroid gland for hormone production .
Biochemical Pathways
The biochemical pathways affected by magnesium iodide are primarily those involving magnesium-dependent enzymes and iodide-dependent thyroid hormone synthesis . The magnesium ions can influence pathways such as DNA replication, protein synthesis, and energy metabolism. The iodide ions are integral to the synthesis of thyroid hormones, which regulate metabolic processes .
Pharmacokinetics
The pharmacokinetics of magnesium iodide involve its absorption, distribution, metabolism, and excretion (ADME). As a highly soluble compound, magnesium iodide is readily absorbed in the gastrointestinal tract. The magnesium and iodide ions are distributed throughout the body, with iodide concentrating in the thyroid gland . Metabolism of magnesium iodide is minimal, as the body utilizes the ions directly. Excretion of excess magnesium and iodide occurs primarily through the kidneys .
Result of Action
The action of magnesium iodide at the molecular level involves the participation of magnesium in enzymatic reactions and the use of iodide in thyroid hormone synthesis . At the cellular level, the presence of magnesium can affect cell signaling, ion channel activity, and other processes. The thyroid hormones synthesized using iodide have widespread effects on growth, development, and metabolism .
Action Environment
The action of magnesium iodide can be influenced by various environmental factors. For example, the presence of other ions in the body can affect the absorption and utilization of magnesium and iodide . Additionally, the compound’s stability can be affected by temperature and atmospheric conditions. Magnesium iodide is stable at high heat under a hydrogen atmosphere but decomposes in air at normal temperatures, turning brown from the release of elemental iodine .
Future Directions
Properties
IUPAC Name |
magnesium;diiodide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2HI.Mg/h2*1H;/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLQJIBCZHWBKSL-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Mg+2].[I-].[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MgI2, I2Mg | |
Record name | magnesium iodide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Magnesium_iodide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6065056 | |
Record name | Magnesium iodide (MgI2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6065056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.114 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Octahydrate: White deliquescent solid; Easily discolored by light and air; Soluble in water; [Merck Index] White odorless beads; Soluble in water; [MSDSonline] | |
Record name | Magnesium iodide | |
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CAS No. |
10377-58-9 | |
Record name | Magnesium iodide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10377-58-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Magnesium iodide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010377589 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Magnesium iodide (MgI2) | |
Source | EPA Chemicals under the TSCA | |
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Record name | Magnesium iodide (MgI2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6065056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Magnesium iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.738 | |
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Synthesis routes and methods
Procedure details
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